Cas no 474708-98-0 (6-bromoimidazo[1,2-a]pyridine-3-carbonitrile)

6-bromoimidazo[1,2-a]pyridine-3-carbonitrile structure
474708-98-0 structure
Product Name:6-bromoimidazo[1,2-a]pyridine-3-carbonitrile
CAS No:474708-98-0
MF:C8H4BrN3
MW:222.041460037231
MDL:MFCD11858502
CID:1057960
PubChem ID:22031078
Update Time:2025-04-20

6-bromoimidazo[1,2-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-BROMO-IMIDAZO[1,2-A]PYRIDINE-3-CARBONITRILE
    • 6-Bromoimidazo[1,2-a]pyridine-3-carbonitrile
    • DTXSID90621804
    • EN300-738160
    • AKOS024261832
    • DB-070814
    • 6-BROMO-1H-IMIDAZO[1,2-A]PYRIDINE-3-CARBONITRILE
    • 474708-98-0
    • Y10597
    • MFCD11858502
    • SB37283
    • PJSBOEVNEUCHIG-UHFFFAOYSA-N
    • CS-0100959
    • ZTA70898
    • AS-55170
    • SCHEMBL3756838
    • 6-bromoimidazo[1,2-a]pyridine-3-carbonitrile
    • MDL: MFCD11858502
    • Inchi: 1S/C8H4BrN3/c9-6-1-2-8-11-4-7(3-10)12(8)5-6/h1-2,4-5H
    • InChI Key: PJSBOEVNEUCHIG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=NC=C(C#N)N2C=1

Computed Properties

  • Exact Mass: 220.95886g/mol
  • Monoisotopic Mass: 220.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.33 g/l) (25 º C),

6-bromoimidazo[1,2-a]pyridine-3-carbonitrile Pricemore >>

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